2-ethoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C12H19NO3S/c1-4-16-8-12(14)13-7-10(15-3)11-6-5-9(2)17-11/h5-6,10H,4,7-8H2,1-3H3,(H,13,14)
• InChI Key: OGGHTGUHZDTXFW-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC(C1=CC=C(S1)C)OC
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

2-ethoxy-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide, also known as EMA-401, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMA-401 is a small molecule drug that acts as an antagonist of the angiotensin II type 1 receptor and has been shown to have analgesic properties.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study focuses on the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes, suggesting a complex metabolic pathway that could involve similar compounds (Coleman et al., 2000).

Chemical Synthesis and Biological Activities

Research on the synthesis of 5-deazaaminopterin analogues, including the use of ethoxy and methoxy groups in chemical synthesis, highlights the methodologies for creating compounds with potential therapeutic applications (Su et al., 1988).

Different Spatial Orientations of Amide Derivatives

This study investigates the coordination of anions by amide derivatives, exploring the structural and functional versatility of these compounds, which could be relevant for designing molecules with specific interactions (Kalita & Baruah, 2010).

Soil Reception and Activity of Chloroacetamide Herbicides

This paper examines how wheat straw and irrigation affect the soil reception and herbicidal activity of chloroacetamide herbicides, including acetochlor and alachlor, providing insights into environmental interactions of similar compounds (Banks & Robinson, 1986).

Synthesis and Enzyme Inhibitory Activities of Triazole Analogues

This research presents the synthesis of triazole analogues and their evaluation as enzyme inhibitors, demonstrating the potential of chemical synthesis in creating biologically active molecules (Virk et al., 2018).